Cas no 1261760-22-8 (4-bromo-2-(difluoromethyl)benzonitrile)

• Product Name: 4-bromo-2-(difluoromethyl)benzonitrile
• CAS No: 1261760-22-8
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 1222982
• PubChem ID: 56923675
• Update Time: 2025-09-27

4-bromo-2-(difluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(difluoromethyl)benzonitrile
• 1261760-22-8
• TQU0199
• DB-396529
• EN300-6511098
• MFCD18391064
• ZBMBHUIHCFKBAH-UHFFFAOYSA-N
• SCHEMBL16033846

• Inchi： 1S/C8H4BrF2N/c9-6-2-1-5(4-12)7(3-6)8(10)11/h1-3,8H
• InChI Key： ZBMBHUIHCFKBAH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C(F)F)C=1

Computed Properties

• Exact Mass: 230.94952g/mol
• Monoisotopic Mass: 230.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų